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Compound of Interest

Compound Name: Hypaphorine

Cat. No.: B1674125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the total synthesis of L-Hypaphorine
and its derivatives, focusing on synthetic protocols, quantitative data, and relevant biological

signaling pathways.

Introduction to L-Hypaphorine
L-Hypaphorine is an indole alkaloid found in various plants and fungi. It is the trimethyl betaine

of L-tryptophan and has garnered significant interest due to its diverse biological activities.

Research has indicated its potential as an anti-inflammatory, insulin-sensitizing, and

adipogenesis-inhibiting agent. These properties make L-Hypaphorine and its derivatives

attractive candidates for further investigation in drug discovery and development.

Total Synthesis of L-Hypaphorine
The total synthesis of L-Hypaphorine is primarily achieved through a two-step process starting

from the readily available amino acid, L-tryptophan. The key transformation is the exhaustive

N-methylation of the primary amine of L-tryptophan.

Synthetic Workflow
The overall synthetic strategy is outlined below.
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Total Synthesis of L-Hypaphorine
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Synthesis of 6-Bromo-L-Hypaphorine
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L-Hypaphorine Anti-Inflammatory Signaling
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L-Hypaphorine's Effect on Adipogenesis and Insulin Signaling
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[https://www.benchchem.com/product/b1674125#total-synthesis-of-l-hypaphorine-and-its-
derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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